Cas no 1696358-97-0 (2-(3-Bromo-2-fluorophenyl)butanoic acid)

• Product Name: 2-(3-Bromo-2-fluorophenyl)butanoic acid
• CAS No: 1696358-97-0
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 5743598
• PubChem ID: 106646479
• Update Time: 2025-05-26

2-(3-Bromo-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1696358-97-0
• 2-(3-bromo-2-fluorophenyl)butanoic acid
• 2-(3-bromo-2-fluorophenyl)butanoicacid
• EN300-1138689
• Benzeneacetic acid, 3-bromo-α-ethyl-2-fluoro-
• 2-(3-Bromo-2-fluorophenyl)butanoic acid

• Inchi： 1S/C10H10BrFO2/c1-2-6(10(13)14)7-4-3-5-8(11)9(7)12/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： HRFMTKDWSFQMAG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(=O)O)CC

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• Boiling Point: 324.2±27.0 °C(Predicted)
• pka: 3.90±0.12(Predicted)

Additional information on 2-(3-Bromo-2-fluorophenyl)butanoic acid

Recent Advances in the Study of 2-(3-Bromo-2-fluorophenyl)butanoic acid (CAS: 1696358-97-0)

The compound 2-(3-Bromo-2-fluorophenyl)butanoic acid (CAS: 1696358-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro substitution pattern on the phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The following sections provide a detailed overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of synthetic routes for 2-(3-Bromo-2-fluorophenyl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the overall yield but also reduced the formation of unwanted by-products, making it more suitable for large-scale production. The study highlighted the importance of the bromo-fluoro substitution in enhancing the compound's reactivity and stability under various conditions.

In addition to its synthetic utility, 2-(3-Bromo-2-fluorophenyl)butanoic acid has been investigated for its pharmacological properties. A recent preprint on bioRxiv (2024) reported that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. While the inhibitory potency was lower than that of established COX-2 inhibitors, the study suggested that structural modifications could enhance its efficacy. The researchers also noted that the compound's unique halogenation pattern might contribute to its selectivity, reducing off-target effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another promising avenue of research involves the use of 2-(3-Bromo-2-fluorophenyl)butanoic acid as a precursor for the development of targeted therapies. A collaborative study between academic and industrial researchers (Nature Communications, 2023) explored its incorporation into small-molecule proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade specific disease-causing proteins by recruiting the ubiquitin-proteasome system. The study found that the bromo-fluoro phenyl moiety improved the binding affinity of the PROTACs to their target proteins, thereby enhancing their degradation efficiency.

Despite these advancements, challenges remain in the clinical translation of 2-(3-Bromo-2-fluorophenyl)butanoic acid and its derivatives. A review article in Drug Discovery Today (2024) pointed out that further pharmacokinetic and toxicological studies are needed to assess its safety profile. Additionally, the compound's solubility and bioavailability need to be optimized to ensure effective delivery in vivo. Nevertheless, the growing body of research underscores its potential as a versatile scaffold in drug discovery.

In conclusion, 2-(3-Bromo-2-fluorophenyl)butanoic acid (CAS: 1696358-97-0) represents a promising candidate for further development in chemical biology and pharmaceutical applications. Its unique structural features, combined with its synthetic accessibility and pharmacological activity, make it a valuable tool for researchers. Future studies should focus on optimizing its properties and exploring its potential in novel therapeutic strategies. The ongoing research in this area is likely to yield significant insights and advancements in the coming years.